(2Z)-(3-Ethyl-4-oxo-5-piperidin-1-yl-1,3-thiazolidin-2-ylidene)acetic acid

• CAS No.: 57631-20-6
• Molecular Formula: C12H18N2O3S
• Molecular Weight: 270.35 g/mol
• IUPAC Name: (2Z)-2-(3-ethyl-4-oxo-5-piperidin-1-yl-1,3-thiazolidin-2-ylidene)acetic acid
• InChI: InChI=1S/C12H18N2O3S/c1-2-14-9(8-10(15)16)18-12(11(14)17)13-6-4-3-5-7-13/h8,12H,2-7H2,1H3,(H,15,16)/b9-8-
• InChI Key: SJUZTKLDERKMSR-HJWRWDBZSA-N
• Isomeric SMILES: CCN1/C(=C/C(=O)O)/SC(C1=O)N2CCCCC2
• Canonical SMILES: CCN1C(=CC(=O)O)SC(C1=O)N2CCCCC2

Description

(2Z)-(3-Ethyl-4-oxo-5-piperidin-1-yl-1,3-thiazolidin-2-ylidene)acetic acid is a complex organic compound characterized by its unique structure, which includes a thiazolidine ring, a piperidine ring, and an acetic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2Z)-(3-Ethyl-4-oxo-5-piperidin-1-yl-1,3-thiazolidin-2-ylidene)acetic acid typically involves multi-step organic reactions. One common method includes the condensation of 3-ethyl-4-oxo-5-piperidin-1-yl-1,3-thiazolidine with acetic acid under controlled conditions. The reaction is often catalyzed by acids or bases to facilitate the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve the use of large-scale reactors and continuous flow processes to ensure high yield and purity. The reaction conditions, such as temperature, pressure, and pH, are meticulously controlled to optimize the synthesis process.

Chemical Reactions Analysis

Types of Reactions: